Cas no 1503535-49-6 (1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanamine)

• Product Name: 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanamine
• CAS No: 1503535-49-6
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5760018
• PubChem ID: 82596975
• Update Time: 2025-05-19

1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1503535-49-6
• [1-(1-methyl-1H-imidazol-2-yl)cyclobutyl]methanamine
• EN300-1858537
• 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanamine

• Inchi： 1S/C9H15N3/c1-12-6-5-11-8(12)9(7-10)3-2-4-9/h5-6H,2-4,7,10H2,1H3
• InChI Key： RSYAISYKNDMZCA-UHFFFAOYSA-N
• SMILES： N1(C)C=CN=C1C1(CN)CCC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanamine

Research Brief on 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanamine (CAS: 1503535-49-6)

1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanamine (CAS: 1503535-49-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole-cyclobutylmethanamine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

The synthesis of 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanamine involves a multi-step process that includes the formation of the cyclobutyl ring and subsequent functionalization with the imidazole moiety. Researchers have optimized the synthetic route to improve yield and purity, making it feasible for large-scale production. The compound's structural features, including its rigid cyclobutyl ring and the electron-rich imidazole group, contribute to its unique binding affinity and selectivity toward specific biological targets.

Recent pharmacological studies have focused on the compound's interaction with neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. Preliminary in vitro and in vivo data suggest that 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanamine exhibits high affinity for serotonin and dopamine receptors, indicating its potential as a therapeutic agent for psychiatric and neurological disorders. Additionally, its metabolic stability and favorable pharmacokinetic profile make it a promising candidate for further preclinical development.

In the context of drug discovery, 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanamine has been explored as a scaffold for the design of novel analogs with enhanced potency and reduced off-target effects. Structure-activity relationship (SAR) studies have identified key modifications that can improve its therapeutic index. For instance, substitutions on the imidazole ring or the cyclobutyl moiety have been shown to modulate receptor binding and selectivity, providing valuable insights for future drug design efforts.

The safety and toxicological profile of 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanamine have also been investigated in recent studies. Acute and subchronic toxicity assessments in animal models have demonstrated a favorable safety profile, with no significant adverse effects observed at therapeutic doses. These findings support the compound's potential for clinical translation, although further studies are needed to fully evaluate its long-term safety and efficacy.

In conclusion, 1-(1-methyl-1H-imidazol-2-yl)cyclobutylmethanamine (CAS: 1503535-49-6) represents a promising chemical entity with significant therapeutic potential. Its unique structural features, combined with its favorable pharmacological and safety profiles, make it a valuable candidate for further research and development in the field of CNS therapeutics. Future studies should focus on optimizing its drug-like properties and exploring its potential in clinical settings.